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Compound of Interest

Compound Name:
Hexaethylene glycol

monohexadecyl ether

Cat. No.: B3269792 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety protocols and logistical plans for the use of Hexaethylene glycol monohexadecyl
ether, fostering a secure and productive research environment.

Operational Plan
This procedural guide outlines the necessary steps for the safe handling and disposal of

Hexaethylene glycol monohexadecyl ether.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1][2] A chemical fume hood is recommended for all

procedures involving this substance.

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.

Before handling, inspect all personal protective equipment (PPE) for any signs of damage or

degradation.[1]

Keep containers of Hexaethylene glycol monohexadecyl ether tightly closed when not in

use and store in a cool, dry place.[1]
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2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU)

or NIOSH (US) approved standards.[1] For tasks with a higher risk of splashing, chemical

safety goggles and a face shield are recommended.

Skin Protection:

Wear a lab coat or other impervious clothing to prevent skin contact.[1]

Handle the substance with gloves that have been inspected prior to use.[1] The selected

gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN

374 derived from it.[1]

Use proper glove removal technique (without touching the glove's outer surface) to avoid

skin contamination.[1]

Respiratory Protection:

For routine handling in a well-ventilated area, respiratory protection may not be necessary.

If dusts or aerosols are generated, a NIOSH-approved N95 dust mask or equivalent

should be worn.[3]

In case of fire or major spills, a self-contained breathing apparatus (SCBA) should be

used.[1]

3. Handling Procedures:

Avoid all personal contact, including inhalation of dust or vapors.[1][2]

Do not eat, drink, or smoke in the work area.[2][4]

Wash hands thoroughly with soap and water after handling and before breaks.[1][2]

Work clothes should be laundered separately from other clothing.[2]

4. First Aid Measures:
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If in eyes: Immediately flush with plenty of water for at least 15 minutes, lifting the upper and

lower eyelids occasionally. Seek medical attention.[5]

If on skin: Remove contaminated clothing and wash the affected area with soap and water. If

irritation persists, seek medical attention.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

5. Spill and Cleanup Procedures:

Evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE as described above.

For small spills, absorb the material with an inert substance such as sand, earth, or

vermiculite.[2]

Sweep or shovel the absorbed material into a suitable, labeled, and closed container for

disposal.[1][2]

Do not let the product enter drains or waterways.[1][2]

6. Disposal Plan:

Dispose of Hexaethylene glycol monohexadecyl ether and any contaminated materials in

accordance with all applicable federal, state, and local regulations.[2]

Contaminated gloves and other disposable PPE should be placed in a sealed container and

disposed of as chemical waste.[1]

Do not dispose of the chemical down the drain.

Quantitative Data
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Specific quantitative data for Hexaethylene glycol monohexadecyl ether is not readily

available in public databases. The following table provides general guidance and highlights the

types of data that should be sought from the supplier's specific Safety Data Sheet (SDS).

Parameter Value Source/Standard

Occupational Exposure Limits

OSHA PEL (Permissible

Exposure Limit)
No data available OSHA

NIOSH REL (Recommended

Exposure Limit)
No data available NIOSH

ACGIH TLV (Threshold Limit

Value)
No data available ACGIH

Glove Compatibility

Recommended Glove

Materials

Nitrile rubber, Neoprene, or

other chemically resistant

gloves are generally

recommended for ethers.

However, specific compatibility

should be verified.

General Chemical Guides

Breakthrough Time (BTT)

Not specifically tested for

Hexaethylene glycol

monohexadecyl ether. For

prolonged contact, gloves with

a high protection class (longer

breakthrough time) are

advised.

EN 374

Degradation

Check for any signs of

swelling, cracking, or

discoloration of glove material

upon contact.

Visual Inspection

Experimental Workflow
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Safe Handling and Disposal Workflow for Hexaethylene Glycol Monohexadecyl Ether
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Caption: Workflow for safe handling and disposal of Hexaethylene glycol monohexadecyl
ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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